1-(Chloromethyl)-2-(methoxymethoxy)benzene

• Molecular Formula: C9H11ClO2
• Molecular Weight: 186.63 g/mol
• IUPAC Name: 1-(chloromethyl)-2-(methoxymethoxy)benzene
• InChI: InChI=1S/C9H11ClO2/c1-11-7-12-9-5-3-2-4-8(9)6-10/h2-5H,6-7H2,1H3
• InChI Key: LIGGHMKIJGFXSG-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC=CC=C1CCl

Description

1-(Chloromethyl)-2-(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C9H11ClO2 and its molecular weight is 186.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.4 ml of carbon tetrachloride, followed by 44.5 g of triphenylphosphine were added, whilst ice-cooling, to a solution of 23.8 g of 2-methoxymethoxybenzyl alcohol in 240 ml of tetrahydrofuran, and the resulting mixture was heated under reflux for 5 hours. At the end of this time, the mixture was cooled, insoluble materials were filtered off and the filtrate was concentrated by evaporation under reduced pressure. The resulting residue was purified by column chromatography through silica gel, using a 9:1 by volume mixture of hexane and ethyl acetate as the eluent, to give 15.5 g (yield 57%) of the title compound as a colorless liquid.